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Compound of Interest

Compound Name: Cyanogen bromide

Cat. No.: B132489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cyanogen bromide (BrCN), a pseudohalogen, is a highly versatile reagent with significant

applications across biochemistry and organic synthesis.[1] Its utility stems fundamentally from

the pronounced electrophilic character of its central carbon atom. This guide provides a

detailed examination of the chemical principles governing CNBr's electrophilicity, its key

reaction mechanisms, practical experimental protocols, and its role in drug development.

The Core of Electrophilicity: Electronic Structure
Cyanogen bromide is a linear, polar molecule with the structure Br—C≡N.[1] The electron

density in the molecule is significantly shifted away from the carbon atom towards the more

electronegative bromine and nitrogen atoms.[1][2] This polarization renders the carbon atom

exceptionally electrophilic and highly susceptible to attack by nucleophiles.[1][2] This intrinsic

property is the driving force behind its most common and useful reactions.

The carbon atom in CNBr is sp-hybridized, forming a single bond with bromine and a triple

bond with nitrogen.[2] This arrangement makes the carbon atom a prime target for nucleophilic

attack, initiating reactions such as peptide cleavage, ligand immobilization, and the synthesis of

cyanamides.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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